Cas no 16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI))
![Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) structure](https://www.kuujia.com/scimg/cas/16908-41-1x500.png)
16908-41-1 structure
Product name:Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
- 2-[[8-[bis(2-hydroxyethyl)amino]-2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidin-4-yl]-(2-hydroxyethyl)amino]ethanol
- 16908-41-1
- NSC-515779
- NSC515779
- DTXSID20325686
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- Inchi: InChI=1S/C22H40N8O4/c1-5-27(6-2)21-23-17-18(19(25-21)29(9-13-31)10-14-32)24-22(28(7-3)8-4)26-20(17)30(11-15-33)12-16-34/h31-34H,5-16H2,1-4H3
- InChI Key: XWUQGOAMGGUIGK-UHFFFAOYSA-N
- SMILES: OCCN(C1=NC(N(CC)CC)=NC2C(=NC(=NC1=2)N(CC)CC)N(CCO)CCO)CCO
Computed Properties
- Exact Mass: 480.3176
- Monoisotopic Mass: 480.317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 16
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 702.8°Cat760mmHg
- Flash Point: 378.9°C
- Refractive Index: 1.66
- PSA: 145.44
- LogP: -0.30580
Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Related Literature
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Dmitry M. Rudkevich,Heng Xu Chem. Commun., 2005, 2651-2659
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)) Related Products
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